Cas no 299430-87-8 (Fmoc-N-amido-PEG2-alcohol)

• Product Name: Fmoc-N-amido-PEG2-alcohol
• CAS No: 299430-87-8
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 249338
• PubChem ID: 329760273
• Update Time: 2025-05-24

Fmoc-N-amido-PEG2-alcohol Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[2-(2-hydroxyethoxy)ethyl]-, 9H-fluoren-9-ylmethyl ester
• 2-[2-(FMOC-AMINO)ETHOXY]ETHANOL
• 9H-fluoren-9-ylmethyl N-[2-(2-hydroxyethoxy)ethyl]carbamate
• Fmoc-o1pen-ol
• AmbotzFAL3010
• Fmoc-N-amido-PEG2-alcohol
• (9H-Fluoren-9-yl)methyl(2-(2-hydroxyethoxy)ethyl)carbamate
• 299430-87-8
• BP-25748
• [2-(2-Hydroxyethoxy)ethyl]carbamic acid 9H-fluoren-9-ylmethyl ester
• J-017704
• HY-W096094
• N-Fmoc-2-(2-hydroxyethoxy)ethanamine
• EN300-7204363
• SCHEMBL1782935
• AKOS012614704
• 2-[2-(Fmoc-amino)ethoxy]ethanol, 98%
• (9H-fluoren-9-yl)methyl N-[2-(2-hydroxyethoxy)ethyl]carbamate
• [2-(2-Hydroxy-ethoxy)-ethyl]-carbamic acid 9H-fluoren-9-ylmethyl ester
• (9H-Fluoren-9-yl)methyl (2-(2-hydroxyethoxy)ethyl)carbamate
• D84644
• Fmoc-PEG2-alcohol
• CS-0147734
• SY227264
• 2-[N-(9h-fluoren-9-ylmethoxycarbonyl)aminoethoxy]ethanol
• MFCD04974286
• FMOC-2-(2-AMINOETHOXY)ETHANOL
• DTXSID50465246
• DB-102346

• MDL： MFCD04974286
• Inchi： 1S/C19H21NO4/c21-10-12-23-11-9-20-19(22)24-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18,21H,9-13H2,(H,20,22)
• InChI Key： DUVHQSUZTXSLMW-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCO)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 327.14700
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.79000
• LogP: 2.92490

Fmoc-N-amido-PEG2-alcohol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-N-amido-PEG2-alcohol

Fmoc-N-amido-PEG2-alcohol: A Comprehensive Overview

The compound with CAS number 299430-87-8, commonly referred to as Fmoc-N-amido-PEG2-alcohol, is a specialized chemical entity that has garnered significant attention in the fields of organic chemistry, materials science, and biotechnology. This compound is a derivative of polyethylene glycol (PEG), a versatile polymer widely used in various applications due to its biocompatibility, water solubility, and ability to modify surface properties. The Fmoc (9-fluorenylmethyloxycarbonyl) group serves as a protecting group for the amine functionality, while the PEG chain provides unique physical and chemical properties that make this compound highly valuable in research and industrial settings.

Recent advancements in polymer chemistry have highlighted the potential of Fmoc-N-amido-PEG2-alcohol in drug delivery systems. Researchers have demonstrated that the PEG chain can be functionalized with various bioactive molecules, enabling targeted drug delivery and improved therapeutic efficacy. For instance, studies published in 2023 have shown that Fmoc-N-amido-PEG2-alcohol can be used as a linker in the synthesis of PEGylated proteins, which exhibit enhanced stability and reduced immunogenicity compared to their unmodified counterparts. This makes it an ideal candidate for applications in pharmaceuticals and diagnostics.

In addition to its role in drug delivery, Fmoc-N-amido-PEG2-alcohol has found utility in the development of bio-inspired materials. Its ability to form self-assembled monolayers on surfaces has been leveraged in the creation of advanced sensors and biosensors. A 2023 study published in *Advanced Materials* demonstrated that surfaces modified with Fmoc-N-amido-PEG2-alcohol exhibit superior biocompatibility and resistance to protein fouling, making them suitable for use in medical devices and implantable technologies.

The synthesis of Fmoc-N-amido-PEG2-alcohol involves a multi-step process that begins with the activation of PEG using a carbonyl diimide coupling agent. The Fmoc group is then introduced via nucleophilic substitution, followed by purification to ensure high purity. This compound is typically stored under inert conditions to prevent degradation, and its stability has been extensively characterized in recent studies.

From an environmental perspective, the biodegradability of Fmoc-N-amido-PEG2-alcohol has been a topic of interest. Recent research indicates that under certain conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint. This finding is particularly relevant for applications where sustainability is a key consideration.

In conclusion, Fmoc-N-amido-PEG2-alcohol (CAS 299430-87-8) is a multifaceted compound with a wide range of applications across diverse fields. Its unique combination of properties, including biocompatibility, functionalizability, and stability, positions it as a valuable tool in modern chemical research and industrial processes. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing science and technology is expected to grow significantly.